Cas no 2172568-09-9 (4-(chloromethyl)-5-ethyl-1-(pentan-3-yl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-5-ethyl-1-(pentan-3-yl)-1H-1,2,3-triazole
• CAS No: 2172568-09-9
• MF: C₁₀H₁₈ClN₃
• MW: 215.723021030426
• CID: 5999978
• PubChem ID: 165603075
• Update Time: 2025-05-25

4-(chloromethyl)-5-ethyl-1-(pentan-3-yl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-ethyl-1-(pentan-3-yl)-1H-1,2,3-triazole
• EN300-1595182
• 2172568-09-9

• Inchi： 1S/C10H18ClN3/c1-4-8(5-2)14-10(6-3)9(7-11)12-13-14/h8H,4-7H2,1-3H3
• InChI Key： PQGSNAHTHOTWEU-UHFFFAOYSA-N
• SMILES： ClCC1=C(CC)N(C(CC)CC)N=N1

Computed Properties

• Exact Mass: 215.1189253g/mol
• Monoisotopic Mass: 215.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.7Ų

Additional information on 4-(chloromethyl)-5-ethyl-1-(pentan-3-yl)-1H-1,2,3-triazole

Research Briefing on 4-(chloromethyl)-5-ethyl-1-(pentan-3-yl)-1H-1,2,3-triazole (CAS: 2172568-09-9)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of triazole derivatives as versatile scaffolds in drug discovery. Among these, 4-(chloromethyl)-5-ethyl-1-(pentan-3-yl)-1H-1,2,3-triazole (CAS: 2172568-09-9) has emerged as a promising candidate due to its unique structural features and potential pharmacological applications. This briefing synthesizes the latest research on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound's synthesis typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used "click chemistry" approach, which ensures high yield and regioselectivity. Recent studies have optimized the reaction conditions to improve scalability and purity, addressing previous challenges in large-scale production. Structural modifications, such as the introduction of the chloromethyl group, have been explored to enhance its reactivity and binding affinity to biological targets.

In vitro and in vivo studies have demonstrated that 4-(chloromethyl)-5-ethyl-1-(pentan-3-yl)-1H-1,2,3-triazole exhibits notable activity against specific enzyme targets, including kinases and proteases implicated in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its inhibitory effects on a key oncogenic kinase, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for further optimization.

Further investigations into its mechanism of action revealed that the chloromethyl moiety facilitates covalent binding to cysteine residues in target proteins, a feature increasingly exploited in targeted covalent inhibitors (TCIs). This property, combined with its favorable pharmacokinetic profile in rodent models, positions it as a candidate for preclinical development. However, challenges such as off-target reactivity and metabolic stability require additional structure-activity relationship (SAR) studies.

In conclusion, 4-(chloromethyl)-5-ethyl-1-(pentan-3-yl)-1H-1,2,3-triazole represents a compelling case study in the design of triazole-based therapeutics. Ongoing research aims to expand its applications, including its potential use in antibody-drug conjugates (ADCs) and PROTACs. Collaborative efforts between academia and industry will be critical to translate these findings into clinically viable therapies.